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Compound of Interest

Compound Name: Methyl 3-methoxypropionate

Cat. No.: B1294447

This guide provides essential information for the safe handling and disposal of Methyl 3-
methoxypropionate waste. Researchers, scientists, and drug development professionals
should consult their institution's Environmental Health & Safety (EHS) department for specific
protocols and to ensure compliance with local, state, and federal regulations.

Frequently Asked Questions (FAQSs)

Q1: What is Methyl 3-methoxypropionate?

Methyl 3-methoxypropionate (CAS No: 3852-09-3) is a colorless liquid with a mild, fruity odor,
often used as a solvent.[1] It is characterized by its ester and ether functional groups.[2]

Q2: What are the primary hazards associated with Methyl 3-methoxypropionate waste?

Methyl 3-methoxypropionate is classified as a flammable liquid and vapor (Flammable Liquid
Category 3).[3][4][5] It can cause serious eye irritation, skin irritation, and may cause
respiratory irritation.[3][4][5][6] It is crucial to handle its waste with appropriate safety
precautions.

Q3: What personal protective equipment (PPE) is required when handling this waste?

When handling Methyl 3-methoxypropionate waste, you should wear chemical splash
goggles, a face shield, appropriate protective gloves, and protective clothing to prevent skin
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exposure. In areas with inadequate ventilation, a NIOSH/MSHA approved respirator is
necessary.[7]

Q4: Can | dispose of small amounts of Methyl 3-methoxypropionate waste down the drain?

No. Do not let the product enter drains.[8] Disposal of flammable and irritating chemicals via
sanitary sewer systems is generally prohibited and can harm the environment and wastewater
treatment infrastructure.[7][9] All waste, regardless of quantity, must be collected for proper
hazardous waste disposal.

Q5: How should | store Methyl 3-methoxypropionate waste prior to disposal?

Waste should be stored in a tightly closed, properly labeled container in a designated
flammables area.[1][7] The storage area must be cool, dry, well-ventilated, and away from heat,
sparks, and open flames or other ignition sources.[7][10]

Q6: Who regulates the disposal of chemical waste like Methyl 3-methoxypropionate?

In the United States, hazardous waste management is primarily regulated at the federal level
by the Environmental Protection Agency (EPA) under the Resource Conservation and
Recovery Act (RCRA).[11] State and local authorities also have regulations that must be
followed, which may be more stringent than federal rules.[11][12] Chemical waste generators
are responsible for ensuring their disposal methods are compliant.[7]

Troubleshooting Guide

Issue: A small spill of Methyl 3-methoxypropionate has occurred in the lab.

e Solution:

o

Immediately alert personnel in the area and remove all sources of ignition.[7]

o

Ensure the area is well-ventilated to disperse vapors.[7]

[¢]

Wear the appropriate PPE, including respiratory protection if needed.

[¢]

Using non-sparking tools, absorb the spill with an inert material such as vermiculite, sand,
or earth.[7]
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o Collect the absorbent material and place it into a suitable, sealed container for hazardous
waste disposal.[7][13]

o Label the container clearly as "Hazardous Waste: Methyl 3-methoxypropionate Spill
Debris."

Issue: An "empty" container of Methyl 3-methoxypropionate needs to be disposed of.

e Solution: Empty containers are considered hazardous as they retain product residue and
flammable vapors.[7] Do not pressurize, cut, weld, or expose these containers to heat or
ignition sources.[7] They must be managed as hazardous waste. Consult your institution's
EHS office for specific procedures, which may include triple-rinsing (collecting the rinsate as
hazardous waste) or direct disposal of the container through a licensed hazardous waste
contractor.

Issue: | am unsure if our lab's disposal practices are compliant.

e Solution: Always contact your institution's Environmental Health & Safety (EHS) department.
They can provide guidance on proper waste characterization, segregation, labeling, and
disposal procedures that comply with all relevant regulations, including EPA 40 CFR Parts
261.3 and specific state requirements.[7]

Data Presentation

Table 1: Properties of Methyl 3-methoxypropionate
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Property Value
CAS Number 3852-09-3
Molecular Formula C5H1003[6]

Molecular Weight 118.13 g/mol [3][5]

Boiling Point 142-143 °C

Density 1.009 g/mL at 25 °C[3]

Flash Point 47 °C (116.6 °F) - closed cup[3][4]

Water Solubility

428.60 g/L at 25 °C[1]

Experimental Protocols

Protocol: General Procedure for Collection and Disposal of Methyl 3-methoxypropionate

Waste

o Waste Characterization: Identify the waste as Methyl 3-methoxypropionate. Note any

contaminants if it is mixed with other substances. This step is critical for proper disposal

classification under RCRA.[7]

e Segregation and Collection: Collect waste in a designated, chemically compatible container.

Do not mix with incompatible waste streams. The container must be in good condition and

able to be securely closed.

o Labeling: Affix a "Hazardous Waste" label to the container immediately upon starting

collection. The label must include the chemical name ("Methyl 3-methoxypropionate"), the

associated hazards (e.g., "Flammable," "Irritant”), and the accumulation start date.

o Storage: Keep the waste container tightly closed except when adding waste.[10] Store the

container in a designated satellite accumulation area or a central hazardous waste storage

area that meets regulatory requirements (cool, ventilated, away from ignition sources).[7][10]

» Arrange for Disposal: Contact your institution's EHS department to schedule a pickup. Do not

attempt to dispose of the waste yourself. Disposal must be carried out by a licensed
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hazardous waste disposal company, which will transport it to a permitted treatment, storage,
and disposal facility (TSDF).[8]

Mandatory Visualization

Waste Generated:
Methyl 3-methoxypropionate

Is waste mixed with
other chemicals?

Collect in dedicated, Consult EHS for compatibility
compatible container. and proper segregation.

;

Affix Hazardous Waste Label:
- Chemical Name
- Hazards (Flammable, Irritant)
- Accumulation Date

l

Store in designated
flammables area.
Keep container closed.

Arrange pickup via EHS for

disposal by licensed contractor.

Figure 1: Decision Workflow for Methyl 3-methoxypropionate Waste

Click to download full resolution via product page

Caption: Decision workflow for safe handling of Methyl 3-methoxypropionate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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